![molecular formula C22H24N2O10 B1667739 Bapta CAS No. 85233-19-8](/img/structure/B1667739.png)
Bapta
Overview
Description
BAPTA (1,2-bis(o-amino phenoxy)ethane-N,N,N′,N′-tetraacetic acid) is a calcium-specific aminopolycarboxylic acid . The presence of four carboxylic acid functional groups enables the binding of two calcium ions . It is used in research to chelate Ca2+, similarly to EGTA and EDTA .
Synthesis Analysis
BAPTA-AM is a membrane-permeable variant of BAPTA, which is used as a chelator of intracellular Ca2+ stores . It is synthesized by replacing the carboxylic acid groups in BAPTA with acetoxymethyl ester .Molecular Structure Analysis
The molecular structure of BAPTA consists of two aromatic rings connected by a chain . The chain’s length, the number of oxygen atoms in this chain, and even the removal of one of the rings can significantly alter the characteristics of the compounds .Chemical Reactions Analysis
BAPTA is a component of some fluorescent calcium ion indicators such as Calcium Green and Oregon Green 488 BAPTA-1 and -2 (OGB-1, OGB2) . These indicators change their fluorescence intensity and fluorescence lifetime depending on the calcium ion concentration .Physical And Chemical Properties Analysis
BAPTA has a chemical formula of C22H24N2O10 and a molar mass of 476.433 . It has a density of 1.494 g/cm3 and a melting point of 177 to 179 °C .Scientific Research Applications
Intracellular Calcium Regulation
BAPTA is widely used to control the level of intracellular calcium (Ca2+), which is crucial for various cellular processes. As a cell-permeant chelator, BAPTA is highly selective for Ca2+ over Mg2+, allowing researchers to study Ca2+ dependent physiological and pathological processes .
Cancer Research
In cancer research, BAPTA has been shown to enhance apoptosis when used in conjunction with venetoclax, a BCL-2 antagonist, in diffuse large B-cell lymphoma (DLBCL). This suggests that BAPTA can be a valuable tool in studying cancer cell death and survival mechanisms .
Molecular Target Regulation
Beyond its role in Ca2+ chelation, BAPTA has been found to have Ca2+ -independent effects on a broad range of molecular targets. This includes the inhibition of PFKFB3, a regulator of mTORC1 activity, which is significant in MCL-1-dependent cancers .
Cell Function Impact
BAPTA’s impact on cell functions extends beyond its Ca2±chelating properties. It affects various cellular functions, which can be studied to understand the complex biological processes independent of Ca2+ signaling .
Mechanism of Action
Target of Action
BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N′,N′-tetraacetic acid) is a calcium-specific aminopolycarboxylic acid . The primary targets of BAPTA are intracellular calcium ions (Ca2+) . The presence of four carboxylic acid functional groups allows BAPTA to bind two calcium ions . This binding ability is critical for the coordination of calcium and other metal ions .
Mode of Action
BAPTA acts by chelating intracellular Ca2+, thereby controlling several physiological and pathophysiological processes . It is usually introduced into cells as a membrane-permeant acetoxymethyl ester (BAPTA-AM) . BAPTA can buffer changes in cytosolic Ca2+ . Interestingly, BAPTA has been found to directly inhibit 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3), thereby impeding mTORC1-driven Mcl-1 translation .
Biochemical Pathways
BAPTA affects several biochemical pathways. It impairs glycolysis by directly inhibiting PFKFB3 . This inhibition of PFKFB3 emerges as a key regulator of mTORC1 activity . BAPTA also provokes a rapid decline in MCL-1-protein levels by inhibiting mTORC1-driven Mcl-1 translation .
Pharmacokinetics
It is known that bapta is introduced into cells as a membrane-permeant acetoxymethyl ester (bapta-am) . Once inside the cell, it is trapped and able to buffer changes in cytosolic Ca2+ .
Result of Action
BAPTA has been found to induce apoptosis in hematological cancer cell lines that were highly sensitive to S63845, an MCL-1 antagonist . This is achieved through a rapid decline in MCL-1-protein levels by inhibiting mTORC1-driven Mcl-1 translation .
Action Environment
The action of BAPTA can be influenced by environmental factors. For instance, the structure of a nanoparticle carrier for BAPTA can collapse in the high glutathione environment of acute kidney injury (AKI), releasing the drug . This suggests that the microenvironment can play a significant role in the action, efficacy, and stability of BAPTA.
Safety and Hazards
properties
IUPAC Name |
2-[2-[2-[2-[bis(carboxymethyl)amino]phenoxy]ethoxy]-N-(carboxymethyl)anilino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O10/c25-19(26)11-23(12-20(27)28)15-5-1-3-7-17(15)33-9-10-34-18-8-4-2-6-16(18)24(13-21(29)30)14-22(31)32/h1-8H,9-14H2,(H,25,26)(H,27,28)(H,29,30)(H,31,32) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTEDXVNDVHYDQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N(CC(=O)O)CC(=O)O)OCCOC2=CC=CC=C2N(CC(=O)O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
73630-08-7 ( tetra-potassium salt) | |
Record name | 1,2-Bis(2-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085233198 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID30234432 | |
Record name | 1,2-Bis(2-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30234432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
476.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bapta | |
CAS RN |
85233-19-8 | |
Record name | BAPTA | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85233-19-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Bis(2-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085233198 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2-Bis(2-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30234432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-Bis(2-aminophenoxy)ethane-N,N,N',N'-tetraacetic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BAPTA | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K22DDW77C0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does BAPTA work as a calcium chelator?
A: BAPTA exhibits a high affinity for calcium ions (Ca2+), forming a stable complex with them. This effectively buffers intracellular Ca2+ levels by reducing the concentration of free Ca2+ available to participate in cellular signaling pathways [, , , ].
Q2: What are the downstream effects of BAPTA on cellular processes?
A2: BAPTA's ability to chelate intracellular Ca2+ has been shown to influence various cellular processes, including:
- Inhibition of cell differentiation: In murine keratinocytes, BAPTA inhibited the expression of differentiation-specific proteins and delayed E-cadherin redistribution [].
- Modulation of apoptosis: While BAPTA's role in apoptosis is complex, studies suggest that cytosolic Ca2+ elevation contributes to apoptosis progression, and BAPTA can influence this process [, , , , , ].
- Suppression of amylase release: In rat parotid cells, BAPTA loading inhibited amylase release induced by β-adrenergic receptor stimulation, possibly due to reduced cellular ATP levels [].
- Inhibition of acetylcholine secretion: BAPTA reduced quantal acetylcholine release in frog motor nerve endings [].
- Impairment of insulin-stimulated glucose transport: BAPTA inhibited insulin-stimulated glucose uptake, GLUT4 translocation, and Akt phosphorylation in 3T3-L1 adipocytes, suggesting its involvement in multiple steps of insulin-dependent glucose transport [].
- Suppression of TNF-α and IL-6 secretion: BAPTA inhibited the secretion of these inflammatory cytokines in RBL-2H3 mast cells, possibly by interfering with the NF-κB pathway [].
Q3: Does BAPTA always act by chelating Ca2+?
A: Recent research suggests that some effects of BAPTA may be independent of its Ca2+ chelating activity. A study showed that BAPTA directly inhibits 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3), leading to reduced mTORC1 activity and Mcl-1 protein levels in cancer cells []. This effect was observed even with a BAPTA analog with low affinity for Ca2+.
Q4: What is the molecular formula and weight of BAPTA?
A4: BAPTA has the molecular formula C22H24N2O10 and a molecular weight of 476.42 g/mol.
Q5: Is there spectroscopic data available for BAPTA?
A: While the provided research papers do not contain detailed spectroscopic information on BAPTA itself, studies utilizing fluorinated BAPTA derivatives for 19F NMR measurements to study Ca2+ and Pb2+ concentrations in osteoblastic bone cells are available []. Additionally, photophysical data, including emission lifetimes and quantum yields, have been reported for lanthanide chelates using BAPTA as a ligand [].
Q6: Are there specific formulation strategies for BAPTA?
A6: The research papers primarily utilize BAPTA-AM for intracellular delivery, highlighting the importance of membrane permeability for effective intracellular chelation. Further research is needed to explore additional formulation strategies for optimizing BAPTA delivery and enhancing its applications.
Q7: Can you elaborate on the use of BAPTA in studying calcium signaling pathways?
A: BAPTA, often in its membrane-permeable form BAPTA-AM, is widely employed to investigate the role of Ca2+ in various signaling cascades. By chelating intracellular Ca2+, researchers can dissect the Ca2+ dependency of specific cellular responses to stimuli such as agonists, second messengers, and environmental changes [, , , , , , , , , , , , , , , , , , ].
Q8: How has BAPTA contributed to our understanding of cellular processes like apoptosis and cell differentiation?
A: BAPTA has been instrumental in unraveling the intricate role of Ca2+ signaling in apoptosis and cell differentiation. Studies using BAPTA have demonstrated the importance of cytosolic Ca2+ elevation in apoptosis progression and the potential of modulating this pathway for therapeutic purposes [, , , , , ]. Additionally, BAPTA has helped elucidate the involvement of Ca2+ signaling in the regulation of differentiation-specific protein expression and cell morphology changes during differentiation [].
Q9: What are the limitations of using BAPTA in research?
A9: While BAPTA is a powerful tool, it is crucial to acknowledge its limitations:
- Specificity: Although often described as a specific Ca2+ chelator, BAPTA can bind other metal ions, potentially affecting the interpretation of experimental results [, ]. This emphasizes the importance of considering alternative chelators and experimental controls.
- Cellular Permeability: BAPTA itself may not readily cross cell membranes, necessitating the use of derivatives like BAPTA-AM, which can have their own cellular effects [, ].
- Potential Off-Target Effects: Emerging research suggests that BAPTA may directly interact with certain enzymes, independent of its Ca2+ chelating ability, highlighting the need for cautious interpretation of experimental findings [].
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